Cas no 2090792-11-1 (4-(chloromethyl)thiophene-2-carboxylic acid)

• Product Name: 4-(chloromethyl)thiophene-2-carboxylic acid
• CAS No: 2090792-11-1
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• MDL: MFCD30685008
• CID: 5239727
• PubChem ID: 21471727
• Update Time: 2025-11-02

4-(chloromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(chloromethyl)-
• 4-(chloromethyl)thiophene-2-carboxylic acid

• MDL： MFCD30685008
• Inchi： 1S/C6H5ClO2S/c7-2-4-1-5(6(8)9)10-3-4/h1,3H,2H2,(H,8,9)
• InChI Key： DFPZDQFPCWBGHM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(CCl)C=1

Computed Properties

• Exact Mass: 175.9698783g/mol
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-(chloromethyl)thiophene-2-carboxylic acid

4-(chloromethyl)thiophene-2-carboxylic acid: A Versatile Compound in Pharmaceutical Research

4-(chloromethyl)thiophene-2-carboxylic acid, with the CAS No. 2090792-11-1, represents a unique class of thiophene derivatives that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its aromatic thiophene ring, which is functionalized with a carboxylic acid group at the 2-position and a chloromethyl substituent at the 4-position. The combination of these structural elements imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have highlighted its potential applications in drug discovery, particularly in the design of molecules targeting inflammatory pathways and neurodegenerative diseases.

The 4-(chloromethyl)thiophene-2-carboxylic acid molecule exhibits a planar aromatic system, which enhances its ability to interact with biological targets through π-π stacking and hydrogen bonding. The presence of the carboxylic acid group introduces ionizable functionality, enabling the compound to participate in various biochemical processes, such as enzyme inhibition and receptor modulation. Additionally, the chloromethyl substituent at the 4-position provides a reactive electrophilic center, which can be utilized for further chemical modifications to tailor the compound's pharmacological profile. This versatility has positioned 4-(chloromethyl)thiophene-2-carboxylic acid as a promising candidate for the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-(chloromethyl)thiophene-2-carboxylic acid through multistep reactions involving thiophene ring formation and functional group introduction. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated a novel catalytic approach using transition metal complexes to selectively introduce the chloromethyl group onto the thiophene ring. This method not only improved the yield of the target compound but also minimized the formation of byproducts, which is critical for large-scale pharmaceutical production. Such synthetic innovations underscore the importance of 4-(chloromethyl)thiophene-2-carboxylic acid as a building block for drug development.

One of the most exciting areas of research involving 4-(chloromethyl)thiophene-2-carboxylic acid is its potential role in the treatment of inflammatory diseases. A 2024 preclinical study published in *Nature Communications* revealed that derivatives of this compound exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway. The study demonstrated that the chloromethyl group enhances the compound's ability to inhibit pro-inflammatory cytokine production, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the importance of optimizing the chemical structure of 4-(chloromethyl)thiophene-2-carboxylic acid to maximize its biological activity.

Another promising application of 4-(chloromethyl)thiophene-2-carboxylic acid lies in its potential as a neuroprotective agent. A 2023 study in *ACS Chemical Neuroscience* explored the effects of this compound on neuronal cell survival under oxidative stress conditions. The researchers found that the compound's carboxylic acid group plays a crucial role in scavenging reactive oxygen species (ROS), thereby protecting neurons from damage. This property makes 4-(chloromethyl)thiophene-2-carboxylic acid a candidate for the development of therapies for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate the precise mechanisms underlying its neuroprotective effects.

The pharmacokinetic properties of 4-(chloromethyl)thiophene-2-carboxylic acid are also an area of active investigation. A 2024 review article in *Drug Metabolism and Disposition* summarized the metabolic pathways of thiophene derivatives, including 4-(chloromethyl)thiophene-2-carboxylic acid. The study highlighted that the compound is primarily metabolized via hydrolysis of the carboxylic acid group, leading to the formation of a carboxylic acid derivative that is excreted in the urine. Understanding these metabolic pathways is essential for predicting the compound's behavior in vivo and optimizing its therapeutic potential.

While the biological activities of 4-(chloromethyl)thiophene-2-carboxylic acid are promising, its safety profile must be thoroughly evaluated before it can be considered for clinical applications. A 2023 safety assessment conducted by the European Medicines Agency (EMA) emphasized the need for further studies on the compound's potential toxicity. The report noted that the chloromethyl group could potentially introduce genotoxic risks, necessitating rigorous preclinical testing to ensure its safety for human use. These findings underscore the importance of balancing the therapeutic benefits of 4-(chloromethyl)thiophene-2-carboxylic acid with its potential adverse effects.

Looking ahead, the future of 4-(chloromethyl)thiophene-2-carboxylic acid in pharmaceutical research is likely to be shaped by advances in computational chemistry and high-throughput screening technologies. Machine learning algorithms are being employed to predict the biological activity of thiophene derivatives, including 4-(chloromethyl)thiophene-2-carboxylic acid, based on their molecular structure. These computational tools can accelerate the discovery of new drug candidates by identifying potential interactions with biological targets. Additionally, high-throughput screening methods are being used to evaluate the compound's activity against a wide range of disease-related targets, further expanding its therapeutic applications.

In conclusion, 4-(chloromethyl)thiophene-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for the development of novel therapeutic agents. Ongoing research into its synthetic methods, biological mechanisms, and safety profile is essential to fully realize its potential in the treatment of various diseases. As scientific advancements continue to evolve, the role of 4-(chloromethyl)thiophene-2-carboxylic acid in pharmaceutical research is expected to grow, offering new opportunities for the discovery of life-saving therapies.